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Compound of Interest

Compound Name: Oxydemeton-methyl

Cat. No.: B133069 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Oxydemeton-methyl, a highly hazardous organophosphate insecticide.

Researchers, scientists, and drug development professionals must adhere to strict protocols to

ensure personal safety and environmental protection. This guide offers procedural, step-by-

step guidance for the disposal of this compound.

Immediate Safety Precautions
Oxydemeton-methyl is classified as a highly hazardous substance (WHO Classification Ib)

and is toxic if swallowed, inhaled, or absorbed through the skin. It is also very toxic to aquatic

life.[1] When handling Oxydemeton-methyl, personnel must wear appropriate personal

protective equipment (PPE), including chemical-resistant gloves, protective clothing, eye

protection, and respiratory protection.[1] In case of accidental exposure, seek immediate

medical attention.

Disposal Procedures
The ultimate disposal of Oxydemeton-methyl must comply with all federal, state, and local

regulations.[2] It is regulated as a hazardous waste under the Resource Conservation and

Recovery Act (RCRA) in the United States.[3] The most favorable course of action is to use an

alternative, less hazardous chemical. If disposal is necessary, consider returning any unused

portion to the manufacturer or supplier.[2]
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Oxydemeton-methyl and its containers are considered hazardous waste. While a specific EPA

waste code for Oxydemeton-methyl is not individually listed, it would likely fall under a general

category for discarded organic chemical products or as a characteristic hazardous waste. A

common waste code for organophosphorus pesticides is P041 (if considered acutely

hazardous) or a D-series code if it exhibits hazardous characteristics (e.g., toxicity). It is crucial

to consult with a certified hazardous waste management professional to determine the exact

waste code. For transportation, Oxydemeton-methyl is classified under UN Number 2784 for

organophosphorus pesticides, liquid, toxic.[4]

Quantitative Disposal Parameters
The following table summarizes key quantitative data for the disposal of Oxydemeton-methyl.

Parameter Value/Specification Notes

EPA Hazardous Waste Code
P041 (Acutely Hazardous) or

D-series (Toxicity)

Consult a certified professional

for definitive classification.

UN Number 2784

For transportation of

organophosphorus pesticide,

liquid, toxic.[4]

WHO Hazard Classification Ib (Highly Hazardous)

Incineration Temperature >1000°C

Recommended for organic

pesticides to ensure >99.99%

destruction.

Incineration Residence Time 2 seconds
Recommended for organic

pesticides.

Alkaline Hydrolysis pH >9
Hydrolysis is significantly faster

in alkaline conditions.

Hydrolysis Half-life ~2 days at pH 9 and 22°C
The rate is temperature and

pH-dependent.

Experimental Protocols
Spill Decontamination
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In the event of a spill, immediate action is required to contain and decontaminate the area.

Evacuate and Ventilate: Evacuate all non-essential personnel from the spill area and ensure

adequate ventilation.

Containment: Dike the spill using absorbent materials such as sand, diatomite, or universal

binders to prevent it from spreading or entering drains.[1]

Absorption: Absorb the spilled liquid with the containment material.

Collection: Carefully collect the contaminated absorbent material into a designated, labeled

hazardous waste container.

Decontamination: Decontaminate the spill area using a solution of sodium hypochlorite

(bleach) and sodium carbonate (washing soda), followed by a thorough rinse with soap and

water.

Waste Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste

according to regulatory guidelines.

Chemical Detoxification: Alkaline Hydrolysis
Alkaline hydrolysis can be an effective method for the chemical detoxification of Oxydemeton-
methyl by breaking down the toxic organophosphate ester bonds.

Disclaimer: This protocol is for informational purposes only and should be carried out by trained

personnel in a controlled laboratory setting.

Materials:

Oxydemeton-methyl waste

Sodium hydroxide (NaOH) or potassium hydroxide (KOH)

Suitable solvent (e.g., ethanol or isopropanol) if the waste is not in a solution

pH meter
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Stir plate and stir bar

Appropriate reaction vessel

Personal Protective Equipment (PPE)

Procedure:

Preparation: In a well-ventilated fume hood, place the Oxydemeton-methyl waste into a

suitable reaction vessel. If the waste is in a solid form, dissolve it in a minimal amount of a

suitable solvent.

Alkalization: Slowly add a solution of NaOH or KOH to the reaction vessel while stirring

continuously.

pH Adjustment: Monitor the pH of the solution using a pH meter. Continue to add the alkaline

solution until the pH is maintained at >9.

Reaction: Allow the reaction to proceed at room temperature with continuous stirring. The

half-life of Oxydemeton-methyl at pH 9 and 22°C is approximately 2 days. The reaction can

be accelerated by gently heating the mixture, but this should be done with extreme caution

due to the potential for generating toxic fumes.

Neutralization and Verification: Once the degradation is complete (which should be verified

by an appropriate analytical method such as gas chromatography), neutralize the solution to

a pH of ~7 with a suitable acid (e.g., hydrochloric acid).

Disposal: Dispose of the neutralized solution in accordance with local, state, and federal

regulations for non-hazardous chemical waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Oxydemeton-methyl.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b133069?utm_src=pdf-body
https://www.benchchem.com/product/b133069?utm_src=pdf-body
https://www.benchchem.com/product/b133069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxydemeton-methyl Waste Generated
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Large Quantity or
Untreatable Waste

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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